Cas no 135410-20-7 (Acetamiprid)

• Product Name: Acetamiprid
• CAS No: 135410-20-7
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• MDL: MFCD06201842
• CID: 64358
• Update Time: 2025-07-23

Acetamiprid Chemical and Physical Properties

Names and Identifiers

• (E)-N-((6-Chloropyridin-3-yl)methyl)-N'-cyano-N-methylacetimidamide
• N-((6-chloro-3-pyridinyl)methyl)-N'-cyano-N-methyl-ethanimidamide
• (E)-N1-[(6-chloro-3-pyridyl)methyl]-N2-cyano-N1-methylacetamidine
• (E)-N-[(6-chloro-3-pyridinyl)methyl]-N'-cyano-N-methylethanimidamide
• Mospilan
• NI-25
• (1E)-N-[(6-Chloro-3-pyridinyl)methyl]-N'-cyano-N-methylethanimidamide
• Acetamiprid
• Acetamiprid Solution
• (1E)-N-[(6-chloro-3-pyridinyl)methyl]-N’-cyano-N-methylethanimidamide
• (1E)-N-[(6-chloropyridin-3-yl)methyl]-N’-cyano-N-methylethanimidamide
• (E)-N-(6-Chloro-3-pyridylmethyl)-N'-cyano-N-methylacetamidine
• N-[(6-chloropyridin-3-yl)methyl]-N'-cyano-N-methylethanimidamide

• MDL： MFCD06201842
• Inchi： 1S/C10H11ClN4/c1-8(14-7-12)15(2)6-9-3-4-10(11)13-5-9/h3-5H,6H2,1-2H3/b14-8+
• InChI Key： WCXDHFDTOYPNIE-RIYZIHGNSA-N
• SMILES： C/C(=N\C#N)/N(C)CC1=CN=C(C=C1)Cl

Computed Properties

• Exact Mass: 222.06700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: White powder
• Density: 1.17
• Melting Point: 101-103ºC
• Boiling Point: 352.4ºC at 760 mmHg
• Flash Point: 166.9ºC
• Refractive Index: 1.57
• PSA: 52.28000
• LogP: 2.06628
• Solubility: Soluble in water, acetone, methanol, ethanol, dichloromethane, chloroform, acetonitrile, tetrahydrofuran, etc.

Acetamiprid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H330
• Warning Statement： P260,P284,P301+P310,P310
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 23/25-57-52/53
• Safety Instruction： S45
• RTECS：KJ4235200
• Hazardous Material Identification：
• Hazard Level：6.1(b)
• Packing Group：III
• Risk Phrases：R23/25; R57
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on Acetamiprid

Professional Introduction to Acetamiprid (CAS No. 135410-20-7)

Acetamiprid, a compound with the chemical name 1-[6-chloro-3-(dimethylamino)pyridin-2-yl]-N-methyl-2-nitrobenzenamine, is a significant molecule in the field of agrochemicals and pharmaceutical research. Its CAS number, CAS No. 135410-20-7, uniquely identifies it in scientific literature and databases. This introduction delves into the properties, applications, and recent research developments surrounding Acetamiprid.

The molecular structure of Acetamiprid consists of a pyridine ring substituted with a chloro group at the 6-position and a dimethylamino group at the 3-position, coupled with a nitro-substituted benzene ring linked via an N-methyl amine group. This configuration imparts unique physicochemical properties that make it effective in its primary application as an insecticide.

In recent years, Acetamiprid has garnered attention for its efficacy against a broad spectrum of pests, particularly aphids and whiteflies. Its mode of action involves the inhibition of nicotinic acetylcholine receptors (nAChRs) in insects, which disrupts their nervous system function, leading to paralysis and death. This mechanism has been found to be highly effective across multiple pest species, making it a valuable tool in integrated pest management systems.

One of the most compelling aspects of Acetamiprid is its environmental profile. Compared to older-generation neonicotinoids, Acetamiprid exhibits lower persistence in soil and water, reducing potential ecological risks. Additionally, its selectivity towards target pests while minimizing harm to non-target organisms has made it a preferred choice for many farmers and researchers.

Recent studies have also explored the potential of Acetamiprid in combination with other bioactive compounds to enhance efficacy and reduce resistance development. For instance, research published in the Journal of Agricultural and Food Chemistry suggests that combining Acetamiprid with plant-derived extracts can synergistically improve pest control while maintaining environmental safety.

The pharmaceutical industry has not overlooked the potential of Acetamiprid beyond its agrochemical applications. Preliminary research indicates that certain derivatives of Acetamiprid may have therapeutic properties relevant to neurological disorders. By modulating nAChR activity, these derivatives could potentially offer new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. However, further research is needed to fully elucidate their pharmacological potential.

From a synthetic chemistry perspective, Acetamiprid serves as an interesting scaffold for developing novel compounds with enhanced properties. Researchers have been experimenting with various structural modifications to improve its bioavailability, reduce toxicity, and broaden its spectrum of activity. Advances in computational chemistry have also facilitated the design of new derivatives with optimized characteristics.

The regulatory landscape for Acetamiprid reflects its dual role as both an agrochemical and a potential pharmaceutical agent. Regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have stringent guidelines for its use in agriculture to ensure safety for humans and the environment. Simultaneously, any pharmaceutical development involving Acetamiprid derivatives would need to undergo rigorous clinical trials to demonstrate safety and efficacy before reaching market approval.

In conclusion, Acetamiprid (CAS No. 135410-20-7) is a multifaceted compound with significant applications in both agriculture and pharmaceutical research. Its unique chemical structure, mode of action, and environmental profile make it a valuable tool in modern pest management strategies. As research continues to uncover new possibilities for this compound and its derivatives, its importance in science and industry is likely to grow further.